5-Amino-2-(tert-butylsulfonyl)benzonitrile

• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol
• IUPAC Name: 5-amino-2-tert-butylsulfonylbenzonitrile
• InChI: InChI=1S/C11H14N2O2S/c1-11(2,3)16(14,15)10-5-4-9(13)6-8(10)7-12/h4-6H,13H2,1-3H3
• InChI Key: SOQMLTXSYTVGHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)C1=C(C=C(C=C1)N)C#N

Description

5-Amino-2-(tert-butylsulfonyl)benzonitrile is a useful research compound. Its molecular formula is C11H14N2O2S and its molecular weight is 238.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using a procedure analogous to that used to prepare 6B, 10A (609 mg, 2.27 mmol) was hydrogenated to give 10B (520 mg, 96%) as a white solid. 1H NMR (400 MHz, CD3OD) δ 1.35 (s, 9 H), 6.91 (dd, J=8.79, 2.20 Hz, 1 H), 7.07 (d, J=2.20 Hz, 1 H), 7.66 (d, J=8.79 Hz, 1 H).